Cas no 1537564-30-9 (2-(5-chlorofuran-2-yl)propan-2-amine)

• Product Name: 2-(5-chlorofuran-2-yl)propan-2-amine
• CAS No: 1537564-30-9
• MF: C₇H₁₀ClNO
• MW: 159.613400936127
• CID: 6055427
• PubChem ID: 82652188
• Update Time: 2025-07-21

2-(5-chlorofuran-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorofuran-2-yl)propan-2-amine
• EN300-1978127
• 1537564-30-9

• Inchi： 1S/C7H10ClNO/c1-7(2,9)5-3-4-6(8)10-5/h3-4H,9H2,1-2H3
• InChI Key： OBPSTLZQWPBMFT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)(C)N)O1

Computed Properties

• Exact Mass: 159.0450916g/mol
• Monoisotopic Mass: 159.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-(5-chlorofuran-2-yl)propan-2-amine

Recent Advances in the Study of 2-(5-chlorofuran-2-yl)propan-2-amine (CAS: 1537564-30-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(5-chlorofuran-2-yl)propan-2-amine (CAS: 1537564-30-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological activities, and potential clinical implications.

Recent studies have highlighted the role of 2-(5-chlorofuran-2-yl)propan-2-amine as a key intermediate in the synthesis of novel bioactive molecules. Its furan ring, coupled with the chlorinated substituent, offers a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound to develop derivatives with enhanced binding affinities for various biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways.

In terms of pharmacological activities, preliminary in vitro and in vivo studies have demonstrated that 2-(5-chlorofuran-2-yl)propan-2-amine exhibits promising neuroprotective and anti-inflammatory effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound significantly reduced oxidative stress in neuronal cells, suggesting its potential utility in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

Another area of interest is the compound's potential as a modulator of serotonin receptors. A recent preclinical study indicated that 2-(5-chlorofuran-2-yl)propan-2-amine could selectively interact with 5-HT2A receptors, which are implicated in mood regulation and psychiatric conditions. These findings open new avenues for the development of next-generation antidepressants and anxiolytics.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2-(5-chlorofuran-2-yl)propan-2-amine. Researchers are currently exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance its bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-(5-chlorofuran-2-yl)propan-2-amine (CAS: 1537564-30-9) represents a promising candidate for further investigation in drug discovery and development. Its multifaceted pharmacological profile and synthetic versatility make it a valuable tool for researchers aiming to address unmet medical needs. Future studies should focus on elucidating its mechanism of action and evaluating its safety and efficacy in human trials.